Cas no 391680-98-1 (Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester
• CAS No: 391680-98-1
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 1499569
• PubChem ID: 21983864
• Update Time: 2025-07-01

Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester
• tert-Butyl (4-cyanothiophen-3-yl)carbamate
• MWSWFWCWALBSQD-UHFFFAOYSA-N
• 391680-98-1
• SCHEMBL3836742
• tert-Butyl (4-cyanothien-3-yl)carbamate
• 3-tert-butyloxycarbonylamino-4-thiophene carbonitrile

• Inchi： 1S/C10H12N2O2S/c1-10(2,3)14-9(13)12-8-6-15-5-7(8)4-11/h5-6H,1-3H3,(H,12,13)
• InChI Key： MWSWFWCWALBSQD-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 224.06206
• Monoisotopic Mass: 224.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• PSA: 62.12

Additional information on Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester

Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester: A Comprehensive Overview

Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester (CAS No. 391680-98-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in synthetic chemistry and biological activities. The unique structural features of this molecule, including its thiophene ring and cyano group, contribute to its potential as a building block in the development of novel therapeutic agents.

The chemical structure of Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester consists of a thiophene ring substituted at the 3-position with a cyano group and at the 4-position with a carbamate moiety. The carbamate group is further stabilized by a 1,1-dimethylethyl (isobutyl) group, enhancing its stability under various chemical conditions. This structural arrangement not only imparts distinct electronic properties but also opens up numerous possibilities for further functionalization and derivatization.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are heterocyclic compounds that are commonly found in natural products and have been extensively studied for their pharmacological properties. The presence of the cyano group in Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester adds an additional layer of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of the thiophene ring and the carbamate group suggests that it may exhibit properties such as inhibitory activity against various enzymes and receptors. Current research is exploring its potential as a lead compound for the development of new medications targeting neurological disorders, inflammatory conditions, and infectious diseases.

The synthesis of Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a thiophene precursor to introduce the cyano group at the desired position. Subsequent steps involve the introduction of the carbamate moiety, followed by the protection and deprotection steps to achieve the final product. These synthetic strategies not only showcase the versatility of current methodologies but also underscore the importance of precise control over reaction conditions to ensure high yields and purity.

The role of computational chemistry in understanding the reactivity and properties of Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester cannot be overstated. Advanced computational techniques such as density functional theory (DFT) have been employed to predict molecular interactions and optimize synthetic routes. These studies have provided valuable insights into how different substituents affect the electronic structure and reactivity of the molecule, guiding experimental efforts towards more efficient synthesis.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The structural features that make it attractive for drug development also contribute to its potential as an intermediate in the synthesis of pesticides and herbicides. The ability to modify its chemical structure allows researchers to fine-tune its biological activity against specific targets, making it a valuable tool in crop protection strategies.

The safety profile of Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its potential hazards and determine safe handling procedures. These studies have revealed that while it does exhibit some toxicity at high concentrations, it can be managed effectively with appropriate safety measures. This makes it a viable candidate for further development into both pharmaceuticals and agrochemicals.

The future prospects for Carbamic acid, (4-cyano-3-thienyl)-, 1,1-dimethylethyl ester are vast and exciting. Ongoing research is focused on expanding its applications through innovative synthetic methodologies and exploring new biological targets. Collaborative efforts between academia and industry are expected to accelerate these developments, bringing new therapeutic agents and crop protection solutions to market.

In conclusion, Carbamic acid, (4-cyano-3-thienyl)-, 1，1-dimethylethyl ester(CAS No.391680-98-1) is a multifaceted compound with significant potential in pharmaceuticals，agrochemicals，and beyond。Its unique structural features，combined with recent advances in synthetic chemistry，make it an exciting subject for further research。As our understanding continues to grow，we can anticipate even more innovative applications for this remarkable molecule.